Ethyl 4-[[2-[[5-[(3-methoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[5-[(3-methoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H20N4O5S2/c1-3-30-19(28)13-7-9-15(10-8-13)22-17(26)12-31-21-25-24-20(32-21)23-18(27)14-5-4-6-16(11-14)29-2/h4-11H,3,12H2,1-2H3,(H,22,26)(H,23,24,27)
• InChI Key: GSFYVBQQFMTCES-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C21H20N4O5S2
• Molecular Weight: 472.5 g/mol

Description

“Ethyl 4-[[2-[[5-[(3-methoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,3,4-thiadiazole ring, a methoxybenzoyl group, and an ethyl benzoate moiety. The exact structure would need to be confirmed through techniques such as nuclear magnetic resonance (NMR) spectroscopy or X-ray crystallography.

Scientific Research Applications

Metabolism and Toxicity Studies

Research involving compounds such as Uvinul A plus® and etridiazole provides insights into the human metabolism, urinary excretion kinetics, and potential toxicity of similar chemicals. These studies are crucial for understanding how chemicals are processed in the human body and their potential health implications. For instance, the study on the metabolism and excretion kinetics of Uvinul A plus® identified major urinary metabolites, revealing a low systemic exposure level considered safe according to established thresholds (Stoeckelhuber et al., 2020). Similarly, the identification of urinary metabolites of etridiazole in both rats and humans provides valuable data for the biological monitoring of exposure to such chemicals (Welie et al., 2005).

Retinal Toxicity and Occupational Exposure

An important aspect of chemical research applications is understanding occupational hazards and exposure risks. The case of retinal toxicity associated with exposure to ethyl-m-aminobenzoic acid methanesulfonate (MS-222) highlights the importance of exercising caution to avoid systemic absorption of retinotoxic compounds in occupational settings (Bernstein et al., 1997).

Exposure and Health Risk Assessment

Studies on the occurrence and dietary exposure to parabens in foodstuffs from the United States provide a framework for assessing human exposure to similar compounds through diet. These findings emphasize the ubiquity of chemical preservatives in food and the need for further assessment of their health risks (Liao et al., 2013).

Safety and Hazards

The safety and hazards associated with this compound are not well-documented. As with any chemical, it should be handled with appropriate safety precautions.